Cas no 1225477-70-2 (2-(3,5-difluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
• CAS No: 1225477-70-2
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 2618005
• PubChem ID: 50999425
• Update Time: 2025-04-21

2-(3,5-difluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
• 2-(3,5-Difluorophenyl)-isonicotinic acid
• DTXSID40679517
• 2-(3,5-Difluorophenyl)isonicotinic acid, 95%
• 2-(3,5-DIFLUOROPHENYL)ISONICOTINICACID
• 1225477-70-2
• MFCD16318231
• 2-(3,5-DIFLUOROPHENYL)ISONICOTINIC ACID

• MDL： MFCD16318231
• Inchi： 1S/C12H7F2NO2/c13-9-3-8(4-10(14)6-9)11-5-7(12(16)17)1-2-15-11/h1-6H,(H,16,17)
• InChI Key： ZIWKJSUFUGSXCM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C(=O)O)C=CN=1)F

Computed Properties

• Exact Mass: 235.04448479Da
• Monoisotopic Mass: 235.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų